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Compound of Interest

Compound Name: 11-Oxo etiocholanolone-d5

Cat. No.: B12416076 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of 11-Oxo etiocholanolone-d5, a deuterated steroid metabolite. Adherence to these

protocols is essential for minimizing risks and complying with regulatory standards.

Compound Safety Profile
Quantitative data regarding the safety and hazard classifications of 11-Oxo etiocholanolone

and its deuterated form are summarized below. It is crucial to note the differing classifications

between the non-deuterated and deuterated compounds, necessitating that the more stringent

precautions be followed for 11-Oxo etiocholanolone-d5.
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Characteristic
11-oxo Etiocholanolone
(Cayman Chemical)

Etiocholanolone-d5 (LGC
Standards)

GHS Classification Not classified as hazardous

Skin Irritant 2 (H315), Eye

Irritant 2 (H319),

Carcinogenicity 2 (H351),

Reproductive Toxicity 1A

(H360), STOT SE 3 (H335)

Signal Word None Warning

Hazard Statements None

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H351: Suspected of

causing cancer. H360: May

damage fertility or the unborn

child. H335: May cause

respiratory irritation.

Disposal Recommendation

Must not be disposed of with

household garbage. Do not

allow to reach sewage system.

Disposal must be made

according to official

regulations.

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Experimental Protocol: Proper Disposal Procedure
The following protocol outlines the necessary steps for the safe disposal of 11-Oxo
etiocholanolone-d5, from initial handling to final waste management.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and

a lab coat.

Due to the suspected carcinogenicity and reproductive toxicity, consider double-gloving.
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Conduct all handling and disposal preparations within a certified chemical fume hood to

avoid inhalation of any dust or aerosols.

2. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for 11-Oxo
etiocholanolone-d5 and materials contaminated with it.

The container should be made of a material compatible with the compound and any solvents

used. A high-density polyethylene (HDPE) container is generally suitable.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

3. Decontamination of Labware:

All labware (e.g., glassware, spatulas) that has come into contact with 11-Oxo
etiocholanolone-d5 must be decontaminated.

Rinse the contaminated labware with a suitable solvent (e.g., ethanol, methanol) to dissolve

the compound.

Collect the solvent rinse as hazardous waste in the designated container.

After the initial solvent rinse, wash the labware with soap and water.

4. Packaging for Disposal:

Ensure the hazardous waste container is securely sealed to prevent leaks or spills.

Label the container clearly with "Hazardous Waste," the full chemical name ("11-Oxo
etiocholanolone-d5"), and any other information required by your institution's EHS

guidelines.

5. Storage Pending Disposal:

Store the sealed and labeled waste container in a designated, secure hazardous waste

accumulation area.
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This area should be well-ventilated and away from incompatible materials.

6. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.[1]

Never dispose of 11-Oxo etiocholanolone-d5 down the drain or in regular trash.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 11-Oxo
etiocholanolone-d5.
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Caption: Disposal workflow for 11-Oxo etiocholanolone-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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